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Compound of Interest

Compound Name: Phyperunolide E

Cat. No.: B8257720 Get Quote

It is highly probable that "Phyperunolide E" is a mistyped name for a withanolide isolated from

the plant Physalis peruviana. Extensive searches have revealed no compound named

Phyperunolide E. However, several novel withanolides, including Perulactones and

Withaperuvins, have been recently isolated from this plant. This guide will focus on the

spectroscopic data of a representative novel withanolide, Perulactone E, to provide

researchers with a comprehensive technical overview of the characterization of this class of

compounds.

Withanolides are a group of naturally occurring C28-steroidal lactone derivatives built on an

ergostane skeleton. They are predominantly found in plants of the Solanaceae family and are

known for their diverse biological activities. The structural elucidation of these complex

molecules relies heavily on a combination of modern spectroscopic techniques, including

Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR)

spectroscopy.

Spectroscopic Data of Perulactone E
Perulactone E is a recently identified withanolide isolated from the aerial parts of Physalis

peruviana. Its structure was determined through extensive spectroscopic analysis.

Table 1: NMR Spectroscopic Data for Perulactone E (¹H NMR at 400 MHz, ¹³C NMR at 100

MHz in CDCl₃)
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Position ¹³C (δ, ppm) ¹H (δ, ppm, J in Hz)

1 211.8

2 128.4 5.91 (d, 10.0)

3 142.1 6.77 (dd, 10.0, 6.0)

4 121.7 6.07 (d, 6.0)

5 78.1

6 59.9 3.19 (s)

7 32.7 1.95 (m), 2.20 (m)

8 32.0 2.15 (m)

9 40.7 2.45 (m)

10 50.8

11 21.6 1.65 (m), 1.85 (m)

12 38.6 2.55 (m), 2.65 (m)

13 82.5

14 165.8

15 118.9 5.51 (s)

16 34.5 2.30 (m), 2.40 (m)

17 84.5 4.41 (t, 8.0)

18 12.2 0.95 (s)

19 19.1 1.19 (s)

20 40.2 2.75 (m)

21 20.3 1.10 (d, 7.0)

22 78.8 4.35 (dd, 12.0, 4.0)

23 28.1 1.80 (m), 1.90 (m)
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24 152.0

25 121.5

26 167.3

27 12.4 1.88 (s)

28 19.8 1.98 (s)

Mass Spectrometry (MS):

High-Resolution Mass Spectrometry (HR-MS): The molecular formula of Perulactone E was

established as C₂₈H₃₄O₇ by HR-ESI-MS.

Infrared (IR) Spectroscopy:

The IR spectrum of Perulactone E shows characteristic absorption bands for hydroxyl

groups, a six-membered ring ketone, an α,β-unsaturated ketone, and a six-membered ring

α,β-unsaturated lactone.

Experimental Protocols
The following are generalized experimental protocols for the isolation and spectroscopic

analysis of withanolides from Physalis peruviana, based on common practices in natural

product chemistry.

2.1 Isolation of Withanolides:

Extraction: The air-dried and powdered aerial parts of Physalis peruviana are extracted with

ethanol at room temperature.

Fractionation: The crude extract is suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

Chromatography: The fractions are subjected to repeated column chromatography on silica

gel, Sephadex LH-20, and preparative HPLC to yield pure compounds.

2.2 Spectroscopic Analysis:
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NMR Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC, and NOESY) NMR

spectra are recorded on a Bruker AV-400 spectrometer. Chemical shifts are reported in ppm

relative to the solvent peak (e.g., CDCl₃ at δH 7.26 and δC 77.16).

Mass Spectrometry: HR-ESI-MS data are obtained on an Agilent 6210 TOF mass

spectrometer.

IR Spectroscopy: IR spectra are recorded on a Bruker Tensor 27 FT-IR spectrometer using

KBr pellets.

Workflow for Spectroscopic Analysis of Novel
Withanolides
The following diagram illustrates the general workflow for the isolation and structural elucidation

of novel withanolides.
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General workflow for the isolation and structural elucidation of withanolides.
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To cite this document: BenchChem. [Spectroscopic Data of Phyperunolide E: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8257720#phyperunolide-e-spectroscopic-data-nmr-
ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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